Cas no 2222758-60-1 (1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine hydrochloride)

• Product Name: 1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine hydrochloride
• CAS No: 2222758-60-1
• MF: C₁₅H₂₅BClN₃O₂
• MW: 325.641902685165
• CID: 4779888
• Update Time: 2025-06-08

1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (6-(Piperazin-1-yl)pyridin-3-yl)boronic acid pinacol ester HCl
• 1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine hydrochloride

• Inchi： 1S/C15H24BN3O2.ClH/c1-14(2)15(3,4)21-16(20-14)12-5-6-13(18-11-12)19-9-7-17-8-10-19;/h5-6,11,17H,7-10H2,1-4H3;1H
• InChI Key： AFMHXWHJFJLITE-UHFFFAOYSA-N
• SMILES： Cl.O1B(C2=CN=C(C=C2)N2CCNCC2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 356
• Topological Polar Surface Area: 46.6

Additional information on 1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine hydrochloride

Comprehensive Overview of 1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine hydrochloride (CAS No. 2222758-60-1)

1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine hydrochloride is a highly specialized boron-containing compound that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. With its unique molecular structure, this compound serves as a critical intermediate in the development of novel drug candidates, particularly in the realm of kinase inhibitors and targeted therapies. The presence of the dioxaborolane moiety enhances its reactivity, making it a valuable tool for Suzuki-Miyaura cross-coupling reactions, a widely used method in medicinal chemistry.

In recent years, the demand for boronic acid derivatives like 1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine hydrochloride has surged due to their pivotal role in bioconjugation and proteolysis-targeting chimera (PROTAC) technologies. Researchers are increasingly exploring its applications in cancer therapeutics, where its ability to modulate protein-protein interactions offers promising avenues for precision medicine. This aligns with the growing trend of personalized healthcare, a topic frequently searched by professionals and enthusiasts alike.

The compound’s CAS number 2222758-60-1 is often queried in chemical databases and patent literature, reflecting its importance in intellectual property and R&D circles. Its piperazine backbone further contributes to its versatility, enabling modifications that enhance bioavailability and binding affinity. These properties make it a subject of interest in computational chemistry studies, where molecular docking and QSAR modeling are employed to predict its behavior in biological systems.

From an industrial perspective, 1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine hydrochloride is synthesized under stringent quality control protocols to ensure high purity and yield. Its stability under ambient conditions and compatibility with green chemistry principles have also made it a candidate for sustainable synthesis practices. This resonates with the global push toward environmentally friendly chemical processes, a hot topic in scientific forums and industry reports.

In summary, 1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine hydrochloride (CAS No. 2222758-60-1) represents a cutting-edge chemical entity with multifaceted applications. Its relevance to drug discovery, material science, and catalysis ensures its continued prominence in both academic and industrial research. As the scientific community delves deeper into its potential, this compound is poised to play a transformative role in advancing next-generation therapeutics and innovative technologies.